Cas no 105336-65-0 (Benzene, 1,2-dimethyl-3-[(1-methylethyl)thio]-)

• Product Name: Benzene, 1,2-dimethyl-3-[(1-methylethyl)thio]-
• CAS No: 105336-65-0
• MF: C₁₁H₁₆S
• MW: 180.309741973877
• MDL: MFCD31621829
• CID: 1151956
• PubChem ID: 13692894
• Update Time: 2025-04-20

Benzene, 1,2-dimethyl-3-[(1-methylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-dimethyl-3-[(1-methylethyl)thio]-
• (2,3-dimethylphenyl)(isopropyl)sulfane
• 1,2-Dimethyl-3-[(1-methylethyl)thio]benzene
• DTXSID201260340
• 105336-65-0
• 1,2-dimethyl-3-propan-2-ylsulfanylbenzene

• MDL： MFCD31621829
• Inchi： 1S/C11H16S/c1-8(2)12-11-7-5-6-9(3)10(11)4/h5-8H,1-4H3
• InChI Key： XEZRPNUYCDUGCR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C)C=1C)C(C)C

Computed Properties

• Exact Mass: 180.09738
• Monoisotopic Mass: 180.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers